![molecular formula C12H13NO2 B2431166 1-(4-Methoxy-1,3-dihydroisoindol-2-yl)prop-2-en-1-one CAS No. 2194023-91-9](/img/structure/B2431166.png)
1-(4-Methoxy-1,3-dihydroisoindol-2-yl)prop-2-en-1-one
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Description
The compound “1-(4-Methoxy-1,3-dihydroisoindol-2-yl)prop-2-en-1-one” is a type of indole-based chalcone . Indole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . It is a white or colorless solid that is highly soluble in water and other polar solvents .
Synthesis Analysis
Indole-based chalcones have been synthesized and evaluated as antiproliferative agents active against colorectal carcinoma cell line . The synthesis of these compounds involves various scaffolds of indole for screening different pharmacological activities . All reactions were monitored on silica gel precoated thin-layer chromatography (TLC) plates .Molecular Structure Analysis
The molecular structure of “1-(4-Methoxy-1,3-dihydroisoindol-2-yl)prop-2-en-1-one” is characterized by the presence of an indole nucleus, which is a benzopyrrole that contains a benzenoid nucleus and has 10 π-electrons . The FT-IR exhibited a sharp carbonyl stretch at 1660 cm −1, which is indicative of an α,β-unsaturated carbonyl .Chemical Reactions Analysis
Indole derivatives possess various biological activities, which created interest among researchers to synthesize a variety of indole derivatives . The addition of the indole nucleus to medicinal compounds that is biologically active pharmacophore made it an important heterocyclic compound having broad-spectrum biological activities .Physical And Chemical Properties Analysis
Indole is an important heterocyclic system that provides the skeleton to lysergic acid diethylamide (LSD), strychnine, and alkaloid obtained from plants . Physically, they are crystalline colorless in nature with specific odors . Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms .Future Directions
The future directions for “1-(4-Methoxy-1,3-dihydroisoindol-2-yl)prop-2-en-1-one” could involve further exploration of its diverse biological activities and its potential for newer therapeutic possibilities . There is a great importance of heterocyclic ring containing drugs , and thus, there is a need for the development of a new drug that overcomes the AMR problems .
properties
IUPAC Name |
1-(4-methoxy-1,3-dihydroisoindol-2-yl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO2/c1-3-12(14)13-7-9-5-4-6-11(15-2)10(9)8-13/h3-6H,1,7-8H2,2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSMKNBRHIRMKRH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1CN(C2)C(=O)C=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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